Cas no 851715-01-0 (N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide)

• Product name: N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide
• CAS No: 851715-01-0
• MF: C₂₈H₂₉N₃O₂S
• MW: 471.613765478134
• CID: 5849986
• PubChem ID: 4284686

N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,5-dimethylbenzamide
• Benzamide, 3,5-dimethyl-N-[2-[3-[[2-oxo-2-[(phenylmethyl)amino]ethyl]thio]-1H-indol-1-yl]ethyl]-
• 851715-01-0
• F0617-0170
• N-[2-(3-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
• AKOS024587934
• N-[2-[3-[2-(benzylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,5-dimethylbenzamide
• N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide

• Inchi： 1S/C28H29N3O2S/c1-20-14-21(2)16-23(15-20)28(33)29-12-13-31-18-26(24-10-6-7-11-25(24)31)34-19-27(32)30-17-22-8-4-3-5-9-22/h3-11,14-16,18H,12-13,17,19H2,1-2H3,(H,29,33)(H,30,32)
• InChI Key： JGNINZGIXSMGRA-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(=O)NCC2=CC=CC=C2)=C1)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 471.19804835g/mol
• Monoisotopic Mass: 471.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų
• XLogP3: 5

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 723.3±60.0 °C(Predicted)
• pka: 15.04±0.46(Predicted)